Cas no 1285962-46-0 (4-Benzoylphenyl 6-chloropyridine-3-sulfonate)

• Product Name: 4-Benzoylphenyl 6-chloropyridine-3-sulfonate
• CAS No: 1285962-46-0
• MF: C₁₈H₁₂ClNO₄S
• MW: 373.810182571411
• CID: 5451333
• PubChem ID: 26947844
• Update Time: 2025-06-08

4-Benzoylphenyl 6-chloropyridine-3-sulfonate Chemical and Physical Properties

Names and Identifiers

• 4-Benzoylphenyl 6-chloro-3-pyridinesulfonate
• 1285962-46-0
• Z45533824
• 4-BENZOYLPHENYL 6-CHLOROPYRIDINE-3-SULFONATE
• AKOS008009638
• EN300-26586075
• 4-Benzoylphenyl 6-chloropyridine-3-sulfonate

• Inchi： 1S/C18H12ClNO4S/c19-17-11-10-16(12-20-17)25(22,23)24-15-8-6-14(7-9-15)18(21)13-4-2-1-3-5-13/h1-12H
• InChI Key： NVIYHBFOWSYBSE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)S(=O)(=O)OC1C=CC(C(C2C=CC=CC=2)=O)=CC=1

Computed Properties

• Exact Mass: 373.0175567g/mol
• Monoisotopic Mass: 373.0175567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• Density: 1.403±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 562.2±50.0 °C(Predicted)
• pka: -4.27±0.10(Predicted)

Additional information on 4-Benzoylphenyl 6-chloropyridine-3-sulfonate

Introduction to 4-Benzoylphenyl 6-chloropyridine-3-sulfonate (CAS No: 1285962-46-0) and Its Applications in Modern Chemical Biology

4-Benzoylphenyl 6-chloropyridine-3-sulfonate, identified by the chemical identifier CAS No: 1285962-46-0, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications. This compound belongs to a class of heterocyclic sulfonates, which are widely studied for their pharmaceutical and agrochemical properties. The presence of both benzoyl and chloropyridine moieties in its molecular structure imparts distinct reactivity and functionality, making it a valuable scaffold for further chemical modifications and derivations.

The benzoylphenyl moiety in the compound's name suggests a derivative of phenyl with a benzoyl group, which is known for its role in enhancing the lipophilicity and metabolic stability of molecules. This feature is particularly crucial in drug design, where optimizing pharmacokinetic profiles is essential for achieving therapeutic efficacy. On the other hand, the 6-chloropyridine-3-sulfonate part of the molecule introduces a pyridine ring substituted with a chlorine atom at the 6-position and a sulfonate group at the 3-position. The pyridine ring is a common pharmacophore in many bioactive molecules, while the sulfonate group enhances water solubility, which is beneficial for oral and injectable formulations.

Recent advancements in medicinal chemistry have highlighted the importance of sulfonamide derivatives in drug development. The sulfonate group in 4-Benzoylphenyl 6-chloropyridine-3-sulfonate can serve as a key interaction point with biological targets, such as enzymes and receptors. This has led to extensive research into its potential as an intermediate in synthesizing novel therapeutic agents. For instance, sulfonated pyridines have been explored for their anti-inflammatory, antiviral, and anticancer properties. The chloropyridine moiety further enhances the compound's versatility by allowing nucleophilic substitution reactions, which can be exploited to introduce diverse functional groups and tailor the molecule's biological activity.

In the context of modern drug discovery, 4-Benzoylphenyl 6-chloropyridine-3-sulfonate represents a promising candidate for further investigation. Its unique structural features make it suitable for designing molecules that can interact with multiple targets simultaneously, a strategy known as polypharmacology. This approach has shown great potential in treating complex diseases by addressing multiple pathological pathways concurrently. The benzoyl group can also be modified to introduce additional pharmacological properties, such as receptor binding affinity or metabolic stability. Such modifications are crucial for optimizing drug candidates throughout the development pipeline.

One of the most intriguing aspects of 4-Benzoylphenyl 6-chloropyridine-3-sulfonate is its potential application in modulating enzyme activity. Pyridine-based sulfonates have been reported to inhibit various enzymes by competing with natural substrates or by inducing conformational changes in the enzyme active site. For example, derivatives of chloropyridine sulfonates have been investigated for their ability to inhibit carbonic anhydrase, an enzyme involved in numerous physiological processes. The benzoyl group can further enhance this inhibitory effect by stabilizing specific interactions with the enzyme's active site residues.

The synthesis of 4-Benzoylphenyl 6-chloropyridine-3-sulfonate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the chloropyridine ring typically involves halogenation reactions, while the sulfonate group is introduced through sulfonylation or oxidation processes. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve regioselective modifications at specific positions on the pyridine ring. These techniques are essential for constructing complex molecular architectures with high precision.

The pharmacological profile of 4-Benzoylphenyl 6-chloropyridine-3-sulfonate has been preliminarily evaluated through in vitro assays that assess its interaction with biological targets. Initial studies have shown promising results in terms of inhibiting certain enzymes and modulating cell signaling pathways. However, further research is needed to fully elucidate its mechanism of action and assess its potential side effects. Preclinical studies are essential for evaluating the safety and efficacy of this compound before it can be considered for clinical trials.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been used to predict how 4-Benzoylphenyl 6-chloropyridine-3-sulfonate interacts with biological targets at the atomic level. These simulations help researchers understand binding affinities, identify key interaction residues, and predict potential off-target effects. By integrating experimental data with computational predictions, scientists can accelerate the drug development process and increase the likelihood of success in clinical trials.

In conclusion,4-Benzoylphenyl 6-chloropyridine-3-sulfonate (CAS No: 1285962-46-0) is a structurally intriguing compound with significant potential in chemical biology and drug discovery. Its unique combination of functional groups makes it a versatile scaffold for designing novel therapeutic agents targeting various diseases. While further research is needed to fully explore its pharmacological properties, preliminary studies suggest that it could play a crucial role in developing next-generation drugs. As our understanding of molecular interactions continues to advance, compounds like 4-Benzoylphenyl 6-chloropyridine-3-sulfonate will undoubtedly continue to inspire innovative approaches in medicinal chemistry.